Cas no 1805211-38-4 (4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine)

• Product Name: 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine
• CAS No: 1805211-38-4
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916949
• Update Time: 2025-05-21

4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-5-3(10)2-4(6(8)9)11-7(5)12/h2,6H,1H3,(H3,10,11,12)
• InChI Key： LYAYEQMILISCBQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(N1)=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4

Additional information on 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine

Research Briefing on 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS: 1805211-38-4)

4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS: 1805211-38-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by the presence of amino, difluoromethyl, hydroxy, and methoxy substituents, exhibits potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive small molecules. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of interest for researchers aiming to explore novel therapeutic agents.

The synthesis of 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a multi-step synthetic route involving the introduction of the difluoromethyl group via radical fluorination, followed by selective functionalization of the pyridine ring. The compound's stability under physiological conditions and its solubility profile were also investigated, revealing favorable characteristics for further pharmacological evaluation. These advancements in synthesis have facilitated its use as a building block for more complex molecules in drug development pipelines.

In terms of biological activity, 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine has shown promise as a scaffold for designing inhibitors targeting key enzymes involved in inflammatory and metabolic pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a competitive inhibitor of xanthine oxidase, an enzyme implicated in gout and other hyperuricemic conditions. The difluoromethyl group was found to enhance binding affinity through hydrophobic interactions with the enzyme's active site, while the hydroxy and methoxy substituents contributed to hydrogen bonding and steric stabilization, respectively.

Further research has explored the compound's potential in oncology. A preclinical study (Nature Communications, 2023) reported that derivatives of 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The mechanism of action was attributed to the compound's ability to modulate kinase activity and induce apoptosis. These findings underscore its versatility as a pharmacophore for developing targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-based compounds. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural optimization and rigorous in vivo testing. Ongoing research is focused on derivatization strategies to enhance its pharmacokinetic properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS: 1805211-38-4) represents a valuable chemical entity with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. As synthetic methodologies and biological screening techniques continue to advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics for a range of diseases.